Cas no 946372-11-8 (N-(4-butylphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide)

• Product Name: N-(4-butylphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide
• CAS No: 946372-11-8
• MF: C₂₀H₂₅N₃O₂S
• MW: 371.496403455734
• CID: 6207683
• PubChem ID: 7185402
• Update Time: 2025-06-13

N-(4-butylphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide
• F2684-0006
• N-(4-butylphenyl)-2-[(2-oxo-5,6,7,8-tetrahydro-1H-quinazolin-4-yl)sulfanyl]acetamide
• CHEMBL1514918
• N-(4-butylphenyl)-2-((2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)acetamide
• HMS1905N12
• NCGC00136964-02
• 946372-11-8
• G857-0029
• AKOS002063464
• NCGC00136964-01
• AB01276289-01

• Inchi： 1S/C20H25N3O2S/c1-2-3-6-14-9-11-15(12-10-14)21-18(24)13-26-19-16-7-4-5-8-17(16)22-20(25)23-19/h9-12H,2-8,13H2,1H3,(H,21,24)(H,22,23,25)
• InChI Key： JUDYTJIVMYXLDV-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)CCCC)=O)C1C2=C(CCCC2)NC(N=1)=O

Computed Properties

• Exact Mass: 371.16674822g/mol
• Monoisotopic Mass: 371.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on N-(4-butylphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide

N-(4-Butylphenyl)-2-(2-Oxo-1,2,5,6,7,8-Hexahydroquinazolin-4-yl)sulfanylacetamide (CAS No. 946372-11-8): A Comprehensive Overview

N-(4-Butylphenyl)-2-(2-Oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide (CAS No. 946372-11-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The compound is a derivative of quinazoline, a class of heterocyclic compounds known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The chemical structure of N-(4-butylphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide consists of a butylphenyl group attached to a sulfanylacetamide moiety, which is further linked to a 2-oxo-1,2,5,6,7,8-hexahydroquinazoline ring. This intricate structure confers the compound with specific pharmacological properties that make it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of N-(4-butylphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide in the treatment of cancer. In vitro and in vivo experiments have demonstrated its ability to inhibit the proliferation of various cancer cell lines. The mechanism of action involves the modulation of key signaling pathways involved in cell cycle regulation and apoptosis. Specifically, the compound has been shown to induce cell cycle arrest at the G0/G1 phase and promote apoptosis through the activation of caspase-dependent pathways.

In addition to its antitumor activity, N-(4-butylphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide has also been investigated for its anti-inflammatory properties. Preclinical studies have shown that the compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(4-butylphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide has been extensively studied to understand its behavior in biological systems. Animal models have demonstrated that the compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound is metabolized primarily in the liver through Phase I and Phase II metabolic pathways. The major metabolites are excreted via urine and feces.

Safety assessments have been conducted to evaluate the potential toxicological effects of N-(4-butylphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide. Acute and chronic toxicity studies in rodents have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs or physiological parameters. These findings support its further development as a potential therapeutic agent.

The clinical development of N-(4-butylphenyl)-2-(2-oxo-1,2,5,6,7,8-hexahydroquinazolin-4-yl)sulfanylacetamide is currently underway. Phase I clinical trials are being conducted to evaluate its safety and tolerability in human subjects. Preliminary results from these trials have been promising and have provided valuable insights into the dosing regimens and potential side effects. Further clinical trials are planned to assess its efficacy in specific disease indications.

In conclusion, N-(4-butylphenyl)-2-(2-Oxo-1 , 2 , 5 , 6 , 7 , 8 -hexahydroquinazolin - 4 - yl )sulfanylacetamide (CAS No. 946372 - 11 - 8) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities . Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical utility . As more data becomes available from preclinical and clinical studies , this compound may pave the way for novel treatments in oncology , inflammation , and other areas of medicine .